molecular formula C18H17FN2OS B2479590 N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide CAS No. 899735-02-5

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide

Cat. No.: B2479590
CAS No.: 899735-02-5
M. Wt: 328.41
InChI Key: XQDKAJKCDKWBND-UHFFFAOYSA-N
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Description

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is a synthetic compound belonging to the benzothiazole family. Benzothiazoles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . This particular compound features a benzyl group, a fluorinated benzothiazole moiety, and a butyramide group, making it a unique and potentially valuable molecule for various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide typically involves the following steps:

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide can undergo various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: KMnO₄ in acidic or basic medium.

    Reduction: LiAlH₄ in dry ether or NaBH₄ in methanol.

    Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted benzyl or butyramide derivatives.

Scientific Research Applications

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide has several scientific research applications:

Comparison with Similar Compounds

Similar Compounds

  • N-benzyl-N-(6-chlorobenzo[d]thiazol-2-yl)butyramide
  • N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)butyramide
  • N-benzyl-N-(6-nitrobenzo[d]thiazol-2-yl)butyramide

Uniqueness

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is unique due to the presence of the fluorine atom, which can significantly influence its biological activity and chemical reactivity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets .

Biological Activity

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)butyramide is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and inflammation. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, efficacy against cancer cell lines, and its anti-inflammatory properties.

Synthesis and Structural Characteristics

The compound is synthesized through a series of chemical reactions involving benzothiazole derivatives, which are known for their diverse biological activities. The structure typically features a benzothiazole ring substituted with a fluorine atom and a butyramide moiety, enhancing its pharmacological profile.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. In vitro evaluations have demonstrated significant inhibitory effects on various cancer cell lines:

  • Cell Lines Tested : Human epidermoid carcinoma (A431), non-small cell lung cancer (A549, H1299).
  • Methods : MTT assay was utilized to assess cell proliferation, while flow cytometry evaluated apoptosis and cell cycle effects.

Results :

  • The compound exhibited potent cytotoxicity against A431 and A549 cells, with IC50 values indicating effective growth inhibition.
  • Mechanistic studies revealed that the compound induces apoptosis and causes cell cycle arrest, primarily through the inhibition of key signaling pathways such as AKT and ERK .

Anti-inflammatory Activity

In addition to its anticancer effects, this compound has shown promising anti-inflammatory properties. The following parameters were assessed:

  • Inflammatory Markers : Levels of IL-6 and TNF-α in RAW264.7 macrophages were measured using ELISA.

Findings :

  • The compound significantly reduced the expression of these pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent .

Case Studies and Research Findings

Several studies have provided insights into the biological activities of benzothiazole derivatives similar to this compound:

  • Study on Benzothiazole Derivatives : A series of benzothiazole compounds were synthesized and evaluated for their anticancer activity. Notably, compounds with similar structures exhibited significant inhibition of cancer cell proliferation and migration .
  • Mechanistic Insights : Research indicated that benzothiazole derivatives could modulate key signaling pathways involved in tumor growth and inflammation. The dual action against cancer cell survival mechanisms and inflammatory responses positions these compounds as promising candidates for therapeutic development .

Data Tables

Activity Type Cell Line IC50 Value (μM) Mechanism
AnticancerA4312.5Induces apoptosis; inhibits AKT/ERK
AnticancerA5493.0Cell cycle arrest
Anti-inflammatoryRAW264.7N/ADecreases IL-6 and TNF-α levels

Properties

IUPAC Name

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17FN2OS/c1-2-6-17(22)21(12-13-7-4-3-5-8-13)18-20-15-10-9-14(19)11-16(15)23-18/h3-5,7-11H,2,6,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XQDKAJKCDKWBND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)N(CC1=CC=CC=C1)C2=NC3=C(S2)C=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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